Cas no 1379356-16-7 (Methyl 2-chloro-6-fluoro-3-methoxybenzoate)

Methyl 2-chloro-6-fluoro-3-methoxybenzoate is a fluorinated and chlorinated aromatic ester with a methoxy substituent, offering versatile reactivity in synthetic chemistry. Its structure, featuring both electron-withdrawing (chloro, fluoro) and electron-donating (methoxy) groups, makes it a valuable intermediate for constructing complex molecules, particularly in pharmaceuticals and agrochemicals. The ester functionality allows for further derivatization, while the halogen substituents enhance selectivity in cross-coupling reactions. This compound is characterized by high purity and stability, ensuring reliable performance in demanding synthetic applications. Its well-defined reactivity profile makes it suitable for use in fine chemical synthesis, where precise functional group manipulation is critical.
Methyl 2-chloro-6-fluoro-3-methoxybenzoate structure
1379356-16-7 structure
Product Name:Methyl 2-chloro-6-fluoro-3-methoxybenzoate
CAS No:1379356-16-7
MF:C9H8ClFO3
MW:218.609425544739
CID:4764661
Update Time:2025-06-07

Methyl 2-chloro-6-fluoro-3-methoxybenzoate Chemical and Physical Properties

Names and Identifiers

    • METHYL 2-CHLORO-6-FLUORO-3-METHOXYBENZOATE
    • Methyl 2-chloro-6-fluoro-3-methoxybenzoate
    • Inchi: 1S/C9H8ClFO3/c1-13-6-4-3-5(11)7(8(6)10)9(12)14-2/h3-4H,1-2H3
    • InChI Key: OHBLCISPKBEKKP-UHFFFAOYSA-N
    • SMILES: ClC1C(=CC=C(C=1C(=O)OC)F)OC

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 212
  • XLogP3: 2.4
  • Topological Polar Surface Area: 35.5

Experimental Properties

  • Density: 1.3±0.1 g/cm3
  • Boiling Point: 293.2±40.0 °C at 760 mmHg
  • Flash Point: 125.5±16.5 °C
  • Vapor Pressure: 0.0±0.6 mmHg at 25°C

Methyl 2-chloro-6-fluoro-3-methoxybenzoate Security Information

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